Cas no 450357-09-2 (2-Propyn-1-amine,N-methyl-3-(5-pyrimidinyl)-)
450357-09-2 structure
Product Name:2-Propyn-1-amine,N-methyl-3-(5-pyrimidinyl)-
CAS No:450357-09-2
MF:C8H9N3
MW:147.177160978317
CID:327778
Update Time:2024-01-28
2-Propyn-1-amine,N-methyl-3-(5-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propyn-1-amine,N-methyl-3-(5-pyrimidinyl)-
- 2-Propyn-1-amine, N-methyl-3-(5-pyrimidinyl)- (9CI)
- 2-Propyn-1-amine, N-methyl-3-(5-pyrimidinyl)-
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- Inchi: 1S/C8H9N3/c1-9-4-2-3-8-5-10-7-11-6-8/h5-7,9H,4H2,1H3
- InChI Key: DQPYQMMOVAIKDI-UHFFFAOYSA-N
- SMILES: C(NC)C#CC1=CN=CN=C1
Computed Properties
- Exact Mass: 147.08
- Monoisotopic Mass: 147.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.8A^2
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 263.2±20.0 °C(Predicted)
- pka: 7.10±0.10(Predicted)
2-Propyn-1-amine,N-methyl-3-(5-pyrimidinyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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